N-benzyl-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide

• IUPAC Name: N-benzyl-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H22N6O/c27-20(21-15-16-5-2-1-3-6-16)17-9-13-25(14-10-17)18-7-8-19(24-23-18)26-12-4-11-22-26/h1-8,11-12,17H,9-10,13-15H2,(H,21,27)
• InChI Key: MKNZDUVBRSSHFF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CC=C2)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol

Description

“N-benzyl-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide” is a chemical compound that belongs to the class of organic compounds known as benzamides. It’s a derivative of pyrazolylpyridazine, a non-fused biheterocyclic system.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity. Another study reported the synthesis of a number of new potentially biologically active derivatives based on the corresponding 2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]thio}acetohydrazide.

Molecular Structure Analysis

The molecular structure of “N-benzyl-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide” can be analyzed using techniques like NMR spectroscopy. For instance, the 1H NMR spectrum of a similar compound showed signals at various chemical shifts, indicating the presence of different types of protons.

Chemical Reactions Analysis

The chemical reactions involving “N-benzyl-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide” can be studied using various techniques. For example, a study reported the reaction of a similar compound with potassium thiocyanate in hydrochloric acid, leading to the formation of a new compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-benzyl-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide” can be predicted using various techniques. For example, the compound is predicted to have a boiling point of 799.1±60.0 °C and a density of 1.40±0.1 g/cm3.

Scientific Research Applications

P2Y12 Receptor Antagonist

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Cytotoxic Activity

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Defence Research

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Health and Social Care Research

. VU0533377-1 could be used in such research applications.

Hydraulic Force Measurement

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Civil Engineering and Construction

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Mechanism of Action

The mechanism of action of “N-benzyl-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide” can be inferred from studies on similar compounds. For instance, a study reported that the antitumoral activity of a similar compound was due to inhibition of tubulin polymerization.

Safety and Hazards

The safety and hazards associated with “N-benzyl-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide” can be inferred from studies on similar compounds. For instance, a study reported the cytotoxic activity of a similar compound against various cell lines.

Future Directions

The future directions for the study of “N-benzyl-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide” could involve the design and synthesis of more derivatives to evaluate their biological activities. For instance, a study reported the synthesis of a library of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives and screened them for their in vitro cytotoxic activity.